Cas no 105538-01-0 (3-Pyridazinamine, 6-(2-thienyl)-)

3-Pyridazinamine, 6-(2-thienyl)- structure
105538-01-0 structure
Product Name:3-Pyridazinamine, 6-(2-thienyl)-
CAS No:105538-01-0
MF:C8H7N3S
MW:177.226279497147
CID:1154958
PubChem ID:11789766
Update Time:2025-04-20

3-Pyridazinamine, 6-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridazinamine, 6-(2-thienyl)-
    • 3-amino-6-(β-thienyl)pyridazine
    • 6-(2-Thienyl)-3-pyridazinamine
    • AKOS011485074
    • 105538-01-0
    • 6-(THIOPHEN-2-YL)PYRIDAZIN-3-AMINE
    • 3-Amino-6-(2-thienyl)pyridazine
    • DTXSID501306133
    • Inchi: 1S/C8H7N3S/c9-8-4-3-6(10-11-8)7-2-1-5-12-7/h1-5H,(H2,9,11)
    • InChI Key: XYMCIICHEPYEJZ-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1=CC=C(N)N=N1

Computed Properties

  • Exact Mass: 177.03606841g/mol
  • Monoisotopic Mass: 177.03606841g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 80Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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